Cas no 1250528-75-6 (1-methanesulfonylcyclobutane-1-carboxylic acid)

• Product Name: 1-methanesulfonylcyclobutane-1-carboxylic acid
• CAS No: 1250528-75-6
• MF: C₆H₁₀O₄S
• MW: 178.206201076508
• MDL: MFCD16766464
• CID: 4581643
• PubChem ID: 62474538
• Update Time: 2025-06-20

1-methanesulfonylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methanesulfonyl-cyclobutanecarboxylic acid
• 1-methanesulfonylcyclobutane-1-carboxylic acid

• MDL： MFCD16766464
• Inchi： 1S/C6H10O4S/c1-11(9,10)6(5(7)8)3-2-4-6/h2-4H2,1H3,(H,7,8)
• InChI Key： FJXJEGTTZDOFOK-UHFFFAOYSA-N
• SMILES： C1(S(C)(=O)=O)(C(O)=O)CCC1

1-methanesulfonylcyclobutane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 1-methanesulfonylcyclobutane-1-carboxylic acid

Introduction to 1-methanesulfonylcyclobutane-1-carboxylic acid (CAS No. 1250528-75-6)

1-methanesulfonylcyclobutane-1-carboxylic acid, identified by the Chemical Abstracts Service (CAS) number 1250528-75-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonylcarboxylic acids, characterized by its cyclobutane ring substituted with a methanesulfonyl group and a carboxylic acid moiety. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and synthetic intermediates.

The structure of 1-methanesulfonylcyclobutane-1-carboxylic acid consists of a cyclobutane core, which is a four-membered saturated ring, providing rigidity and specific spatial orientation to the functional groups attached to it. The presence of both a methanesulfonyl group (–SO₂CH₃) and a carboxylic acid group (–COOH) at the same carbon atom (position 1) introduces a high degree of reactivity and versatility. This dual functionality allows for further chemical modifications, making it an invaluable building block in organic synthesis.

In recent years, there has been growing interest in sulfonylcarboxylic acids due to their broad spectrum of biological activities. 1-methanesulfonylcyclobutane-1-carboxylic acid has been studied for its potential pharmacological properties, including anti-inflammatory, analgesic, and anticancer effects. The cyclobutane ring itself is known to enhance metabolic stability and bioavailability, which are critical factors in drug design. Additionally, the methanesulfonyl group is often associated with enhanced binding affinity to biological targets, making this compound an attractive scaffold for medicinal chemistry.

One of the most compelling aspects of 1-methanesulfonylcyclobutane-1-carboxylic acid is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel inhibitors targeting enzyme-catalyzed reactions. For instance, derivatives of this compound have been explored as inhibitors of proteases and kinases, which are pivotal enzymes in many disease pathways. The ability to fine-tune the reactivity and selectivity of these derivatives by modifying other parts of the molecule has opened up new avenues for drug discovery.

The synthesis of 1-methanesulfonylcyclobutane-1-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cyclization reactions followed by sulfonylation and carboxylation steps. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and improving yields. These advancements are particularly important in industrial-scale manufacturing, where cost-effectiveness and environmental impact are major considerations.

Recent studies have also highlighted the potential applications of 1-methanesulfonylcyclobutane-1-carboxylic acid in materials science. Its unique structural motifs have been explored in the development of polymers with enhanced mechanical properties and biodegradability. The rigidity provided by the cyclobutane ring contributes to improved material stability, while the functional groups allow for cross-linking and polymerization reactions. Such materials are being investigated for use in coatings, adhesives, and even biocompatible scaffolds for tissue engineering.

The pharmacological evaluation of 1-methanesulfonylcyclobutane-1-carboxylic acid has revealed several interesting findings. Preclinical studies have demonstrated its ability to modulate inflammatory pathways by inhibiting key signaling molecules such as NF-κB. This suggests potential therapeutic applications in conditions like rheumatoid arthritis and inflammatory bowel disease. Furthermore, its interaction with enzymes like cyclooxygenases (COX) has been investigated, indicating possible analgesic effects comparable to nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its biological activities, 1-methanesulfonylcyclobutane-1-carboxylic acid has shown promise as a tool compound in chemical biology research. Its well-defined structure allows researchers to probe enzyme mechanisms and develop high-throughput screening assays. By using this compound as a substrate or inhibitor, scientists can gain insights into metabolic pathways and identify new drug targets. Such studies are crucial for understanding disease mechanisms at a molecular level.

The future prospects for 1-methanesulfonylcyclobutane-1-carboxylic acid are vast, driven by ongoing research efforts in medicinal chemistry and materials science. As synthetic methodologies continue to evolve, new derivatives with tailored properties will emerge, expanding its utility across multiple domains. Collaborative efforts between academia and industry are likely to accelerate the translation of laboratory discoveries into practical applications.